Cas no 1785553-53-8 (4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester)

• Product Name: 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester
• CAS No: 1785553-53-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5162218
• PubChem ID: 84766433
• Update Time: 2025-06-09

4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester

• Inchi： 1S/C8H15NO3/c1-11-7-5-9-4-3-6(7)8(10)12-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： OMRSBJMWFJNAJJ-UHFFFAOYSA-N
• SMILES： N1CCC(C(OC)=O)C(OC)C1

Additional information on 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester

Comprehensive Overview of 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester (CAS No. 1785553-53-8)

4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester (CAS No. 1785553-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative of piperidine is widely studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its role as a key intermediate in synthesizing bioactive molecules, making it a highly sought-after compound in modern medicinal chemistry.

The molecular structure of 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester features a piperidine ring substituted with a methoxy group at the 3-position and a methyl ester at the 4-position. This configuration imparts distinct physicochemical properties, such as improved solubility and stability, which are critical for its utility in drug formulation. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, a hot topic in biomedical research, as scientists explore its potential to cross the blood-brain barrier.

In the context of green chemistry and sustainable synthesis, 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester has been investigated for its compatibility with eco-friendly reaction conditions. With growing interest in environmentally benign solvents and catalytic processes, this compound's synthesis pathways are being optimized to reduce waste and energy consumption. Such advancements align with global trends toward sustainable pharmaceutical manufacturing, a frequently searched topic among chemists and environmental advocates.

Another area of interest is the compound's potential role in peptide mimetics and small-molecule inhibitors. As the demand for targeted therapies rises, researchers are exploring how 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester can be incorporated into scaffolds that mimic natural peptides. This approach is particularly relevant in oncology and immunology, where precision medicine is a dominant theme. Online searches for "piperidine derivatives in cancer research" or "ester-based drug design" reflect this trend.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester, ensuring high purity for research applications. Quality control is paramount, given its use in high-throughput screening and structure-activity relationship (SAR) studies. These methodologies are frequently discussed in academic forums and industry publications, underscoring the compound's importance in preclinical development.

From a commercial perspective, 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability often depend on scale, with bulk purchases attracting interest from contract research organizations (CROs). Searches for "CAS 1785553-53-8 suppliers" or "piperidine ester synthesis" indicate robust market demand.

In summary, 4-Piperidinecarboxylic acid, 3-methoxy-, methyl ester (CAS No. 1785553-53-8) represents a versatile building block in organic and medicinal chemistry. Its applications span CNS drug development, sustainable synthesis, and targeted therapeutics, aligning with contemporary scientific priorities. As research progresses, this compound is poised to remain a focal point in innovative drug design and chemical innovation.